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Cat. No.: B2449267

Get Quote

Molecular Architecture, Photophysics, and Bioconjugation Strategies

Executive Summary
Indocyanine Green (ICG) Maleimide represents a critical evolution in near-infrared (NIR)

fluorescence imaging. While clinical ICG (IC-Green) has been the gold standard for

angiography and hepatic function assessment since the 1950s, its lack of reactive functional

groups limits its utility in targeted molecular imaging. The maleimide derivative bridges this gap,

enabling site-specific conjugation to cysteine residues on antibodies, peptides, and

nanoparticles.

This guide serves as an operational manual for researchers utilizing ICG Maleimide. It moves

beyond basic product sheets to address the structural nuances, conjugation kinetics, and

stability challenges inherent to this fluorophore.

Molecular Architecture & Properties[1]
Structural Composition
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ICG Maleimide is a tricarbocyanine dye modified with a maleimide functionality. Its architecture

is composed of three distinct functional zones:

The Chromophore (Tricarbocyanine Core): A polymethine chain connecting two benzoindole

rings. This extended conjugation system lowers the energy gap between HOMO and LUMO,

pushing absorption/emission into the NIR window (700–900 nm).

Solubilizing Groups: Sulfonate groups (

) attached to the benzoindole rings ensure water solubility and reduce non-specific
hydrophobic binding, which is critical for maintaining the pharmacokinetics of the conjugated
biomolecule.

The Reactive Warhead (Maleimide): An

-unsaturated imide group linked to the core (often via a hexanoic acid or ethyl spacer). This
group is highly selective for sulfhydryl (-SH) groups via Michael addition.

Photophysical Specifications
The utility of ICG Maleimide lies in its "optical silence" regarding biological background. Tissue

autofluorescence is minimal in the 700–900 nm range.

Table 1: Key Photophysical Data
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Parameter Value Notes

Molecular Weight ~853.08 Da
Varies slightly by

counterion/salt (e.g., Na+).

Excitation Max (

)
780 – 789 nm

Solvent dependent (red-shifts

in protein/plasma).

Emission Max (

)
810 – 820 nm

Ideal for deep tissue imaging

(>1 cm depth).

Extinction Coefficient (

)

~220,000 High absorptivity enables

sensitive detection.

Quantum Yield (

)
0.1 – 0.15

Low compared to visible dyes,

but high SNR in vivo.

Solubility DMSO, DMF, MeOH
Limited stability in water over

long periods.[1]

Critical Insight: ICG is prone to H-aggregation (formation of non-fluorescent dimers) at high

concentrations (>50

) in aqueous buffers. This causes fluorescence quenching. Always maintain low dye

density on the protein surface (Degree of Labeling < 2-3) to preserve quantum yield.

Bioconjugation Chemistry[1][3]
The conjugation of ICG Maleimide to a biomolecule relies on the Michael Addition reaction.

The nucleophilic thiolate anion (

) of a cysteine residue attacks the electrophilic double bond of the maleimide ring.
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Reaction Mechanism & Competitive Hydrolysis
The success of this reaction is a race between the desired thiol-addition and the irreversible

hydrolysis of the maleimide ring.

Optimal pH (6.5 – 7.5): At this pH, cysteine thiols are sufficiently nucleophilic (

, but local environment lowers this), while maleimide hydrolysis is relatively slow.

High pH (> 8.0): Hydrolysis dominates. The maleimide ring opens to form maleamic acid,

which is unreactive toward thiols.[2]

Low pH (< 6.0): Reaction kinetics slow significantly as thiols become protonated (-SH).
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Figure 1: The kinetic competition between effective conjugation (Green path) and hydrolysis

(Red path). Control of pH is the single most critical variable.

Experimental Protocol: Site-Specific Labeling
This protocol is designed for labeling an IgG antibody but can be adapted for peptides or other

proteins.

Reagents & Equipment
Buffer A: PBS + 5 mM EDTA, pH 7.2 (EDTA prevents metal-catalyzed oxidation of thiols).

Reducing Agent: TCEP-HCl (preferred over DTT as it does not require removal before

conjugation).
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Solvent: Anhydrous DMSO (stored over molecular sieves).

Purification: Sephadex G-25 or Zeba Spin Desalting Columns (7K MWCO).

Step-by-Step Workflow
Step 1: Protein Preparation & Reduction If free cysteines are not available, reduce inter-chain

disulfides selectively.

Dissolve antibody at 2–5 mg/mL in Buffer A.

Add 10–20 molar equivalents of TCEP.

Incubate for 30 minutes at Room Temperature (RT). Note: Do not dialyze if using TCEP.

Step 2: Dye Preparation

Equilibrate ICG Maleimide to RT before opening (prevents condensation).

Dissolve ICG Maleimide in anhydrous DMSO to 10 mM.

Critical: Prepare immediately before use.[2][3] Maleimides in solution degrade within

hours.

Step 3: Conjugation Reaction

Add ICG Maleimide stock to the reduced protein solution.

Target Ratio: 10:1 to 20:1 (Dye:Protein).

Final Organic Solvent: Keep DMSO < 10% (v/v) to prevent protein precipitation.

Flush headspace with Nitrogen/Argon (optional but recommended to protect thiols).

Incubate for 2 hours at RT in the dark (or overnight at 4°C).

Step 4: Purification

Remove unreacted dye using a desalting column or dialysis against PBS (pH 7.4).
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ICG binds non-specifically to some plastics; use low-binding tubes.

Step 5: Degree of Labeling (DOL) Calculation Measure absorbance at 280 nm (

) and 780 nm (

).

(Correction Factor)

(ICG absorption at 280nm).
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Figure 2: Operational workflow for ICG-Maleimide bioconjugation. Note the convergence of

fresh dye preparation with reduced protein.

Stability & Troubleshooting
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The Hydrolysis Trap
Maleimides are not infinitely stable. In aqueous buffer at pH 7.0, the half-life of the maleimide

group is approximately 20–40 hours. At pH 8.0, it drops to < 1 hour.

Symptom: Low conjugation yield despite correct stoichiometry.

Cause: Hydrolyzed dye stock or high pH buffer.

Solution: Use anhydrous solvents; verify buffer pH; add dye in aliquots.

Thiol Oxidation
Free thiols on proteins rapidly oxidize to disulfides in the presence of oxygen and metal ions.

Solution: Always include 1–5 mM EDTA in the reaction buffer. Degas buffers if possible.

Storage[1][4][5][6]
Solid: -20°C, desiccated, dark.[1][4][5] Stable for 12 months.

Solution: Discard unused aqueous solutions. Anhydrous DMSO stock can be stored at -20°C

for 1–2 weeks if sealed under argon, but fresh preparation is always superior.

Applications in Drug Development[4]
In Vivo Imaging (NIR-I & NIR-II)
ICG conjugates are premier tools for tracking biologics. The 800 nm emission penetrates skin

and bone effectively.

Tumor Targeting: Antibody-ICG conjugates allow for real-time intraoperative navigation.

Lymphatic Tracking: High quantum yield in plasma environments makes it ideal for sentinel

lymph node mapping.

Flow Cytometry
Used as a viability dye or for low-abundance markers where background autofluorescence in

visible channels (FITC/PE) is too high.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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